(Z)-ethyl 2-(2,5-dimethoxybenzylidene)-7-methyl-3-oxo-5-((E)-styryl)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate

• IUPAC Name: ethyl (2Z)-2-[(2,5-dimethoxyphenyl)methylidene]-7-methyl-3-oxo-5-[(E)-2-phenylethenyl]-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C27H26N2O5S/c1-5-34-26(31)24-17(2)28-27-29(21(24)13-11-18-9-7-6-8-10-18)25(30)23(35-27)16-19-15-20(32-3)12-14-22(19)33-4/h6-16,21H,5H2,1-4H3/b13-11+,23-16-
• InChI Key: WGEZJFSASYFYPX-KVGZNFPRSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C2N(C1C=CC3=CC=CC=C3)C(=O)C(=CC4=C(C=CC(=C4)OC)OC)S2)C
• Isomeric SMILES: CCOC(=O)C1=C(N=C2N(C1/C=C/C3=CC=CC=C3)C(=O)/C(=C/C4=C(C=CC(=C4)OC)OC)/S2)C
• Molecular Formula: C27H26N2O5S
• Molecular Weight: 490.6 g/mol
• CAS No.: 537685-43-1

Description

(Z)-ethyl 2-(2,5-dimethoxybenzylidene)-7-methyl-3-oxo-5-((E)-styryl)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate is a useful research compound. Its molecular formula is C27H26N2O5S and its molecular weight is 490.57. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

Researchers have synthesized novel derivatives of thiazolo[3,2-a]pyrimidine with varied biological activities. A study by Maddila et al. (2012) reports the synthesis of ethyl 2-(4-substitutedbenzylidene)-5-(3'-(ethoxycarbonyl)biphenyl-4-yl)-7-methyl-3-oxo-3,5- dihydro-2H-thiazolo(3,2-a)pyrimidine-6-carboxylate derivatives, which were evaluated for their in vitro antioxidant, antibacterial, and antifungal activities (Maddila et al., 2012). Similarly, Abdel-Motaal et al. (2020) explored the anticancer activity of thiazolo[3,2-a]pyrimidine derivatives against the colon HCT-116 human cancer cell line, with several compounds displaying potent activity (Abdel-Motaal et al., 2020).

Molecular Docking and Drug Design

Studies on thiazolo[3,2-a]pyrimidine derivatives also include detailed computational analyses to understand their binding affinities and potential as drug candidates. Mary et al. (2021) conducted conformational analysis, spectroscopic insights, and molecular docking studies of a pyrimidine derivative, highlighting its promising drug attributes for selected inhibitors (Mary et al., 2021).

Supramolecular Aggregation and Structural Analysis

The structural modifications of thiazolo[3,2-a]pyrimidines and their impact on supramolecular aggregation have been analyzed to understand their conformational features. Nagarajaiah and Begum (2014) studied the intermolecular interaction patterns and packing features of thiazolopyrimidines, which are influenced by various substituents, providing insights into their structural behaviors (Nagarajaiah & Begum, 2014).

Mechanism of Action

Target of Action

The primary targets of this compound are currently unknown. The compound is structurally related to thiosemicarbazones , which have been evaluated over the last 50 years as antiviral, antibacterial, and anticancer therapeutics . Thiosemicarbazones usually coordinate with the metal through the imine nitrogen and sulfur atom , suggesting that this compound may interact with similar targets.

Mode of Action

Based on its structural similarity to thiosemicarbazones , it can be hypothesized that it may interact with its targets through coordination with the metal in a similar manner.